Cas no 2171195-40-5 ((2S,3R)-3-(benzyloxy)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid)
(2S,3R)-3-(benzyloxy)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S,3R)-3-(benzyloxy)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
- EN300-1546122
- (2S,3R)-3-(benzyloxy)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid
- 2171195-40-5
-
- Inchi: 1S/C32H36N2O6/c1-3-4-18-28(30(35)34-29(31(36)37)21(2)39-19-22-12-6-5-7-13-22)33-32(38)40-20-27-25-16-10-8-14-23(25)24-15-9-11-17-26(24)27/h5-17,21,27-29H,3-4,18-20H2,1-2H3,(H,33,38)(H,34,35)(H,36,37)/t21-,28+,29+/m1/s1
- InChI Key: PSNCQSKOEIVPFR-AUDJAPFVSA-N
- SMILES: O(C(N[C@H](C(N[C@H](C(=O)O)[C@@H](C)OCC1C=CC=CC=1)=O)CCCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 544.25733687g/mol
- Monoisotopic Mass: 544.25733687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 14
- Complexity: 808
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 114Ų
(2S,3R)-3-(benzyloxy)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1546122-0.05g |
(2S,3R)-3-(benzyloxy)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid |
2171195-40-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1546122-0.1g |
(2S,3R)-3-(benzyloxy)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid |
2171195-40-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1546122-0.25g |
(2S,3R)-3-(benzyloxy)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid |
2171195-40-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1546122-0.5g |
(2S,3R)-3-(benzyloxy)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid |
2171195-40-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1546122-1.0g |
(2S,3R)-3-(benzyloxy)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid |
2171195-40-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1546122-2.5g |
(2S,3R)-3-(benzyloxy)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid |
2171195-40-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1546122-5.0g |
(2S,3R)-3-(benzyloxy)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid |
2171195-40-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1546122-10.0g |
(2S,3R)-3-(benzyloxy)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid |
2171195-40-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1546122-50mg |
(2S,3R)-3-(benzyloxy)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid |
2171195-40-5 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1546122-100mg |
(2S,3R)-3-(benzyloxy)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid |
2171195-40-5 | 100mg |
$2963.0 | 2023-09-25 |
(2S,3R)-3-(benzyloxy)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on (2S,3R)-3-(benzyloxy)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
Comprehensive Analysis of (2S,3R)-3-(benzyloxy)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid (CAS No. 2171195-40-5)
In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, (2S,3R)-3-(benzyloxy)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid (CAS No. 2171195-40-5) has emerged as a compound of significant interest. This chiral molecule, characterized by its complex structure and Fmoc-protected amino acid moiety, plays a pivotal role in modern drug discovery and bioconjugation strategies. Researchers and industry professionals frequently search for terms like "Fmoc-amino acid derivatives," "peptide coupling reagents," and "chiral building blocks," reflecting the compound's relevance in cutting-edge applications.
The structural uniqueness of CAS 2171195-40-5 lies in its stereochemical configuration, featuring both (2S,3R) and (2S) centers, which are crucial for its biological activity and synthetic utility. As the demand for enantiomerically pure compounds surges in pharmaceutical development, this molecule has garnered attention for its potential in creating peptide-based therapeutics and targeted drug delivery systems. Recent trends in Google Scholar and PubMed searches highlight growing interest in "solid-phase peptide synthesis (SPPS)" and "unnatural amino acid incorporation," areas where this compound excels.
From a synthetic chemistry perspective, the benzyloxy and Fmoc-protected amine functionalities in this molecule offer versatile handles for further modifications. This aligns with current industry needs for modular synthetic platforms, as evidenced by frequent searches for "orthogonal protecting groups" and "click chemistry compatible linkers." The compound's stability under SPPS conditions makes it particularly valuable for constructing complex peptides with improved pharmacokinetic properties.
Quality control and characterization of (2S,3R)-3-(benzyloxy)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid require advanced analytical techniques. Mass spectrometry (HRMS) and chiral HPLC are commonly employed to verify its enantiomeric purity and structural integrity. These analytical aspects resonate with frequently searched terms like "chiral separation methods" and "mass spectrometry of modified amino acids," reflecting the compound's technical sophistication.
In the context of green chemistry initiatives, researchers are exploring more sustainable approaches to synthesize such complex molecules. The presence of both aromatic (fluorenyl) and aliphatic (hexanamido) segments in this compound makes it an interesting case study for "solvent-free peptide coupling" and "biocatalytic asymmetric synthesis" - topics showing upward trends in academic searches. This aligns with the pharmaceutical industry's push toward environmentally friendly manufacturing processes.
The therapeutic potential of derivatives containing this structural motif is another area of active investigation. While the parent compound serves primarily as a building block, its structural features suggest possible applications in GPCR-targeting peptides and enzyme inhibitor design. These potential applications correlate with trending searches for "peptide drug discovery 2024" and "next-generation biotherapeutics," indicating strong market interest in such advanced compounds.
Storage and handling recommendations for CAS 2171195-40-5 typically emphasize protection from moisture and maintenance at controlled temperatures. These precautions ensure the stability of both the Fmoc protecting group and the acid functionality, addressing common user queries about "amino acid derivative storage conditions" and "handling hygroscopic compounds." Proper storage is particularly crucial given the compound's use in sensitive automated peptide synthesis systems.
As the field of precision medicine advances, the demand for specialized building blocks like (2S,3R)-3-(benzyloxy)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid is expected to grow. Its combination of chiral complexity and chemical versatility positions it as a valuable tool for developing next-generation therapeutics. This outlook is supported by increasing searches for "custom peptide synthesis services" and "non-natural amino acid suppliers," reflecting the compound's commercial and scientific importance.
2171195-40-5 ((2S,3R)-3-(benzyloxy)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)